Cas no 2228410-53-3 (1-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid
• CAS No: 2228410-53-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6423219
• PubChem ID: 165612829
• Update Time: 2025-05-19

1-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid
• 2228410-53-3
• EN300-1746941

• Inchi： 1S/C8H12O2/c1-5-4-6(5)8(2-3-8)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： WADCPIKFVUNBAI-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)C1CC1C)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid

1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic Acid: An Overview of Its Structure, Properties, and Applications

1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 2228410-53-3) is a unique organic compound that has garnered significant attention in recent years due to its intriguing structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of cyclopropane carboxylic acids and is characterized by its distinct molecular framework, which includes a cyclopropane ring substituted with a 2-methylcyclopropyl group.

The molecular formula of 1-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid is C₈H₁₄O₂, and its molecular weight is approximately 142.20 g/mol. The compound's structure consists of a cyclopropane ring (C₃H₆) fused with a 2-methylcyclopropyl group (C₄H₉) and a carboxylic acid functional group (COOH). The presence of the cyclopropane ring imparts unique chemical properties to the molecule, such as increased rigidity and reduced conformational flexibility compared to more saturated hydrocarbons.

In terms of physical properties, 1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid is a colorless solid at room temperature with a melting point of around 60-65°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic transformations and reactions in laboratory settings.

The synthesis of 1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid has been extensively studied in the literature. One common approach involves the reaction of 2-methylcyclopropylmagnesium bromide with an appropriate carboxylic acid derivative, followed by hydrolysis to yield the final product. This method provides high yields and good purity, making it a preferred route for large-scale production. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes, which are crucial for sustainable chemical processes.

The unique structure of 1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid has made it an attractive candidate for various applications in pharmaceutical research. Its cyclopropane ring can serve as a bioisostere for other functional groups, allowing for the design of novel drug candidates with improved pharmacological properties. For example, studies have shown that compounds containing cyclopropane rings can exhibit enhanced metabolic stability and reduced toxicity compared to their linear counterparts.

In the context of drug discovery, 1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid has been explored as a building block for the synthesis of potential therapeutic agents. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of this compound that show promising activity against proteases implicated in viral infections and cancer progression. These findings highlight the potential of 1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid as a lead compound for further optimization and clinical evaluation.

Beyond pharmaceuticals, 1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid has found applications in materials science. The rigid structure of the cyclopropane ring can impart mechanical strength and thermal stability to polymers when incorporated as a monomer or cross-linking agent. This property makes it useful in the development of advanced materials for various industries, including electronics, automotive, and aerospace.

In conclusion, 1-(2-Methylcyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 2228410-53-3) is a versatile organic compound with a unique molecular structure that offers numerous opportunities for research and development across multiple disciplines. Its distinctive properties make it an attractive candidate for applications in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.